Cas no 1384627-90-0 (N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide)
N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide
- 1384627-90-0
- AKOS033145444
- N-[cyano(thiophen-3-yl)methyl]-2-cyclopropylpyrimidine-4-carboxamide
- EN300-26687889
- Z1183717504
-
- Inchi: 1S/C14H12N4OS/c15-7-12(10-4-6-20-8-10)18-14(19)11-3-5-16-13(17-11)9-1-2-9/h3-6,8-9,12H,1-2H2,(H,18,19)
- InChI Key: ZBUXUGXBCXOSFQ-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(C#N)NC(C1=CC=NC(C2CC2)=N1)=O
Computed Properties
- Exact Mass: 284.07318219g/mol
- Monoisotopic Mass: 284.07318219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 107Ų
N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26687889-0.05g |
N-[cyano(thiophen-3-yl)methyl]-2-cyclopropylpyrimidine-4-carboxamide |
1384627-90-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide
N-Cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide: A Promising Compound in Medicinal Chemistry
N-Cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide (CAS No. 1384627-90-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide.
The chemical structure of N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide is characterized by a pyrimidine core substituted with a cyclopropyl group at the 2-position and a cyano-thiophenylmethyl moiety at the 4-position. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various biological studies. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The thiophene ring, on the other hand, is a common heterocyclic moiety found in many bioactive molecules due to its aromaticity and ability to form hydrogen bonds.
The synthesis of N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide typically involves multistep reactions that include the formation of the pyrimidine core and subsequent functionalization. One common approach is to start with a suitable pyrimidine derivative and introduce the cyclopropyl group through a nucleophilic substitution reaction. The cyano-thiophenylmethyl moiety can then be attached via a coupling reaction using appropriate reagents such as cyanide ions and thiophene derivatives. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, which is crucial for large-scale production and pharmaceutical applications.
One of the most significant areas of research involving N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide is its potential as an antiviral agent. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or pathways. For instance, recent research has demonstrated that N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide can effectively inhibit the activity of viral RNA-dependent RNA polymerase (RdRp), which is essential for viral genome replication.
In addition to its antiviral properties, N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is thought to involve modulation of cell cycle progression and induction of DNA damage. Furthermore, N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide has been found to exhibit synergistic effects when used in combination with other chemotherapeutic agents, suggesting its potential as a complementary therapy in cancer treatment.
Beyond antiviral and anticancer applications, N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide has also been investigated for its potential use in treating neurodegenerative diseases. Research has shown that this compound can protect neurons from oxidative stress and prevent neuroinflammation, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.
To further understand the biological activities of N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide, several structure–activity relationship (SAR) studies have been conducted. These studies have revealed that subtle modifications to the molecular structure can significantly impact its biological properties. For example, altering the substituents on the thiophene ring or changing the position of the cyclopropyl group can enhance or diminish the compound's antiviral or anticancer activity. Such insights are valuable for optimizing the design of more potent and selective derivatives for therapeutic use.
In conclusion, N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide (CAS No. 1384627-90-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in areas such as infectious diseases, cancer, and neurodegenerative disorders.
1384627-90-0 (N-cyano(thiophen-3-yl)methyl-2-cyclopropylpyrimidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)